Cas no 87994-02-3 ( )

• Product Name: &nbsp
• CAS No: 87994-02-3
• MF: CH₅BaNO₃S
• MW: 248.447294950485
• CID: 992904
• PubChem ID: 54602794
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 1-[(4-tert-butylphenyl)methyl]-4-[(4-chlorophenyl)-phenylmethyl]piperazine
• 87994-02-3
• NSC243634
• NSC-243634
•  

• Inchi： 1S/CH5NO3S.Ba/c2-1-6(3,4)5;/h1-2H2,(H,3,4,5);/q;+2
• InChI Key： IKDZUGAWSYMWJD-UHFFFAOYSA-N
• SMILES： [Ba+2].S(CN)(=O)(=O)O

Computed Properties

• Exact Mass: 248.904261g/mol
• Monoisotopic Mass: 248.904261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8Ų